![molecular formula C19H21ClN4OS B6269790 1-(4-phenyl-1-{thieno[3,2-d]pyrimidine-4-carbonyl}piperidin-4-yl)methanamine hydrochloride CAS No. 2639414-11-0](/img/no-structure.png)
1-(4-phenyl-1-{thieno[3,2-d]pyrimidine-4-carbonyl}piperidin-4-yl)methanamine hydrochloride
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Description
The compound is a derivative of thienopyrimidine . Thienopyrimidine derivatives are important and widely represented in medicinal chemistry as they are structural analogs of purines . They have various biological activities, including anticancer effects .
Synthesis Analysis
Thienopyrimidine derivatives can be synthesized using different methods . For instance, heating thiophene-2-carboxamides in formic acid can afford thieno[3,2-d]pyrimidin-4-ones . Alternatively, the reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene can produce β-keto amides .Molecular Structure Analysis
The molecular structure of thienopyrimidine derivatives is similar to that of purine . The IR spectrum of a similar compound showed absorption broadband at ν 3325–3280 cm −1 conforming to two (2NH) groups and four peaks at ν 1691, 1686, 1681 and 1675 cm −1 for four carbonyl groups .Chemical Reactions Analysis
Thienopyrimidine derivatives can undergo various chemical reactions. For example, β-keto amide derivatives can be cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant .Physical And Chemical Properties Analysis
The physical and chemical properties of thienopyrimidine derivatives can be determined using various techniques. For instance, the IR spectrum can provide information about the functional groups present in the compound . The 1H NMR spectrum can provide information about the hydrogen atoms in the compound .Mechanism of Action
Future Directions
Thienopyrimidine derivatives have shown promising results in the field of medicinal chemistry, particularly as anticancer agents . Future research could focus on further exploring their biological activities, optimizing their synthesis methods, and investigating their safety and efficacy in clinical trials.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 4-phenylpiperidine-4-carboxaldehyde with thieno[3,2-d]pyrimidine-4-carboxylic acid followed by reduction and reductive amination.", "Starting Materials": [ "4-phenylpiperidine-4-carboxaldehyde", "thieno[3,2-d]pyrimidine-4-carboxylic acid", "sodium borohydride", "ammonium chloride", "methanol", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 4-phenylpiperidine-4-carboxaldehyde with thieno[3,2-d]pyrimidine-4-carboxylic acid in methanol using hydrochloric acid as a catalyst to form 1-(4-phenyl-1-{thieno[3,2-d]pyrimidine-4-carbonyl}piperidin-4-yl)methanol.", "Step 2: Reduction of the carbonyl group using sodium borohydride in methanol to form 1-(4-phenyl-1-{thieno[3,2-d]pyrimidine-4-carbonyl}piperidin-4-yl)methanol.", "Step 3: Reductive amination of the resulting alcohol with ammonium chloride in methanol to form 1-(4-phenyl-1-{thieno[3,2-d]pyrimidine-4-carbonyl}piperidin-4-yl)methanamine hydrochloride." ] } | |
2639414-11-0 | |
Molecular Formula |
C19H21ClN4OS |
Molecular Weight |
388.9 |
Purity |
90 |
Origin of Product |
United States |
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